Cas no 1251634-63-5 (1-(3,4-dimethoxyphenyl)methyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea
• CAS No: 1251634-63-5
• MF: C₂₁H₂₅N₃O₃S
• MW: 399.506503820419
• CID: 6271491
• PubChem ID: 49669643
• Update Time: 2025-07-17

1-(3,4-dimethoxyphenyl)methyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)methyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea
• VU0524101-1
• F5854-3186
• 1251634-63-5
• 3-(3,4-dimethoxybenzyl)-1-((1-methyl-1H-pyrrol-2-yl)methyl)-1-(thiophen-2-ylmethyl)urea
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea
• 3-[(3,4-dimethoxyphenyl)methyl]-1-[(1-methylpyrrol-2-yl)methyl]-1-(thiophen-2-ylmethyl)urea
• AKOS024522682

• Inchi： 1S/C21H25N3O3S/c1-23-10-4-6-17(23)14-24(15-18-7-5-11-28-18)21(25)22-13-16-8-9-19(26-2)20(12-16)27-3/h4-12H,13-15H2,1-3H3,(H,22,25)
• InChI Key： IWENVSJPQJYQBV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(C(NCC1C=CC(=C(C=1)OC)OC)=O)CC1=CC=CN1C

Computed Properties

• Exact Mass: 399.162
• Monoisotopic Mass: 399.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84A^2
• XLogP3: 2.5

Additional information on 1-(3,4-dimethoxyphenyl)methyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)methyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea (CAS No. 1251634-63-5)

The compound 1-(3,4-dimethoxyphenyl)methyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea (CAS No. 1251634-63-5) is a structurally unique urea derivative that has garnered significant interest in pharmaceutical and chemical research. Its molecular architecture combines dimethoxyphenyl, methylpyrrole, and thiophene moieties, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its hybrid heterocyclic framework.

In recent years, the demand for multifunctional urea derivatives has surged, driven by their role in designing small-molecule inhibitors and biocompatible materials. The presence of both aromatic and heterocyclic groups in CAS 1251634-63-5 enhances its binding affinity to protein targets, a feature highly sought after in cancer therapeutics and neurodegenerative disease research. This aligns with current trends in precision medicine, where tailored molecular interactions are critical.

From a synthetic chemistry perspective, the compound's three-component urea linkage offers a platform for structure-activity relationship (SAR) studies. Its thiophene ring, for instance, is known to improve metabolic stability, while the dimethoxyphenyl group may contribute to blood-brain barrier permeability—a hot topic in CNS drug development. Such properties are frequently queried in academic and industrial databases, reflecting their relevance to modern drug design.

Another area of interest is the compound's potential application in agrochemical innovation. Urea derivatives are widely explored as herbicides or plant growth regulators, and the 1-methyl-1H-pyrrol-2-yl subunit in 1251634-63-5 could impart selective bioactivity. This resonates with global discussions on sustainable agriculture and the need for eco-friendly crop protection solutions.

Analytical characterization of 1-(3,4-dimethoxyphenyl)methyl-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea typically involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring high purity for research use. The compound's CAS registry number (1251634-63-5) serves as a unique identifier in chemical inventories, streamlining procurement for laboratories focused on high-throughput screening.

Environmental and toxicological profiles of such derivatives are also under scrutiny, coinciding with public interest in green chemistry principles. While 1251634-63-5 is not classified as hazardous, its biodegradation pathways remain an active research topic—addressing queries about chemical sustainability in peer-reviewed literature.

In summary, CAS 1251634-63-5 exemplifies the convergence of medicinal chemistry and materials science, offering avenues for innovation in therapeutic agents and functional materials. Its multifaceted properties continue to inspire studies at the intersection of organic synthesis, pharmacology, and environmental science, making it a compound of enduring scientific value.